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Compound of Interest

Compound Name: Ethyl-D5 methanesulfonate

Cat. No.: B170091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl-D5 methanesulfonate (EMS-D5) is the deuterated form of ethyl methanesulfonate

(EMS), a potent alkylating agent widely used in genetic toxicology studies and as a model

mutagen.[1][2] The ethyl group of EMS reacts with guanine in DNA, forming the abnormal base

O6-ethylguanine.[1] This leads to G:C to A:T transition mutations during DNA replication.[1]

Due to its well-characterized mutagenic activity, EMS is a critical tool in drug development and

cancer research for inducing mutations and studying DNA repair mechanisms.[2] The

deuterated form, EMS-D5, is particularly useful as an internal standard in pharmacokinetic and

metabolic studies due to its distinct mass. This document provides detailed protocols for the

preparation of EMS-D5 stock solutions for use in various in vitro assays.

Properties of Ethyl-D5 Methanesulfonate
A summary of the key chemical and physical properties of ethyl methanesulfonate is provided

below. The properties of the deuterated form are comparable.
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Property Value Reference

Molecular Formula C₃H₃D₅O₃S N/A

Appearance Clear colorless liquid

Boiling Point 85-86 °C at 10 mmHg

Density 1.1452 g/cm³ at 22 °C

Solubility
Miscible with water; Soluble in

DMSO, Ethanol, DMF
N/A

Storage (Neat) 2-8°C under inert gas N/A

Storage (In Solution)
-20°C for 1 month, -80°C for 6

months
N/A

Safety and Handling
Ethyl-D5 methanesulfonate is a suspected carcinogen and mutagen and should be handled

with extreme caution.

Always work in a certified chemical fume hood and wear appropriate personal protective

equipment (PPE), including:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A flame-resistant lab coat is recommended.

Disposal: All waste materials, including contaminated PPE and solutions, must be disposed of

as hazardous waste according to institutional and local regulations.

Experimental Protocols
Preparation of a 1 M Stock Solution in DMSO
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of EMS-D5 for use in cell-based assays.
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Materials:

Ethyl-D5 methanesulfonate

Anhydrous DMSO

Sterile, conical-bottom polypropylene or glass vials

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate the vial of Ethyl-D5 methanesulfonate and anhydrous DMSO to room

temperature.

In a chemical fume hood, carefully measure the required volume of Ethyl-D5
methanesulfonate using a calibrated micropipette.

Add the Ethyl-D5 methanesulfonate to the appropriate volume of anhydrous DMSO to

achieve a final concentration of 1 M.

Vortex the solution until the Ethyl-D5 methanesulfonate is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile vials to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Preparation of Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the 1 M stock

solution in the appropriate cell culture medium.

Procedure:

Thaw an aliquot of the 1 M Ethyl-D5 methanesulfonate stock solution at room temperature.
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Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations for your assay.

It is recommended to prepare a series of concentrations to determine the optimal dose for

your specific cell type and endpoint.

Use the prepared working solutions immediately. Do not store diluted solutions.

Quantitative Data
The following table summarizes typical concentration ranges of EMS used in various in vitro

assays with mammalian cells. These concentrations can serve as a starting point for optimizing

your specific experimental conditions.

Assay Type Cell Type
Concentration
Range

Exposure Time Reference

Mutagenesis
Chinese Hamster

Ovary (CHO)
0.05 mg/mL 4 hours

DNA Damage
Tobacco Cell

Line TX1
1 - 30 mM 2 hours

Cytotoxicity
Human

Hepatocytes
30 mM 0 - 5 hours

Apoptosis
AHH-1 Human

Lymphoblastoid
0 - 3 mM N/A

Visualizations
Mechanism of Action: DNA Alkylation
The primary mechanism of EMS-induced mutagenesis is the ethylation of guanine at the O6

position, leading to a G:C to A:T transition mutation during DNA replication.

Ethyl-D5
Methanesulfonate DNA (Guanine)

 Ethylation
O6-Ethylguanine DNA Replication G:C to A:T

Transition Mutation
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Click to download full resolution via product page

Caption: Mechanism of Ethyl-D5 Methanesulfonate induced DNA mutation.

Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the workflow for preparing Ethyl-D5 methanesulfonate stock

and working solutions for in vitro assays.
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Caption: Workflow for preparing EMS-D5 solutions for in vitro use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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